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molecular formula C6H5Cl2N3O B7972988 2-Chloro-N-(6-chloropyridazin-3-yl)acetamide

2-Chloro-N-(6-chloropyridazin-3-yl)acetamide

Cat. No. B7972988
M. Wt: 206.03 g/mol
InChI Key: QROUOLWNIPAJQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07576135B2

Procedure details

3-Amino-6-chloropyridazine (10.4 g) was dissolved in N,N-dimethylformamide (200 mL). Chloroacetyl chloride (7.48 mL) was added thereto, and the resultant mixture was stirred at room temperature for 1 hour. The solvent was distilled away under reduced pressure, and ethyl acetate and saturated aqueous sodium hydrogencarbonate were added to the residue. The precipitated solid was recoverd by filtration, followed by washing with ethyl acetate and water, to thereby give the title compound (9.39 g).
Name
3-Amino-6-chloropyridazine
Quantity
10.4 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Chloroacetyl chloride
Quantity
7.48 mL
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[N:3]=[N:4][C:5]([Cl:8])=[CH:6][CH:7]=1.[Cl:9][CH2:10][C:11](Cl)=[O:12]>CN(C)C=O>[Cl:9][CH2:10][C:11]([NH:1][C:2]1[N:3]=[N:4][C:5]([Cl:8])=[CH:6][CH:7]=1)=[O:12]

Inputs

Step One
Name
3-Amino-6-chloropyridazine
Quantity
10.4 g
Type
reactant
Smiles
NC=1N=NC(=CC1)Cl
Name
N,N-dimethylformamide
Quantity
200 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
Chloroacetyl chloride
Quantity
7.48 mL
Type
reactant
Smiles
ClCC(=O)Cl
Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
The solvent was distilled away under reduced pressure, and ethyl acetate and saturated aqueous sodium hydrogencarbonate
ADDITION
Type
ADDITION
Details
were added to the residue
FILTRATION
Type
FILTRATION
Details
The precipitated solid was recoverd by filtration
WASH
Type
WASH
Details
by washing with ethyl acetate and water

Outcomes

Product
Name
title compound
Type
product
Smiles
ClCC(=O)NC=1N=NC(=CC1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 9.39 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.